Cas no 1628318-10-4 (Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate)

• Product Name: Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate
• CAS No: 1628318-10-4
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• MDL: MFCD28506300
• CID: 4702580
• Update Time: 2025-05-23

Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate
• YUUTYVWDOQDRDA-UHFFFAOYSA-N
• tert-butyl 2-cyano-5-bromomethyl-1H-indole-1-carboxylate
• Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate

• MDL： MFCD28506300
• Inchi： 1S/C15H15BrN2O2/c1-15(2,3)20-14(19)18-12(9-17)7-11-6-10(8-16)4-5-13(11)18/h4-7H,8H2,1-3H3
• InChI Key： YUUTYVWDOQDRDA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)C=C(C#N)N2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 454.0±53.0 °C at 760 mmHg
• Flash Point: 228.3±30.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate

Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate: A Comprehensive Overview

Tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate, identified by the CAS number 1628318-10-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a bromomethyl substituent, and a cyano group attached to an indole ring. The indole moiety, a heterocyclic aromatic compound, is a common structural element in many bioactive molecules, making this compound particularly interesting for drug discovery and development.

The synthesis of tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate involves a series of carefully designed organic reactions. The starting material typically undergoes bromination to introduce the bromomethyl group, followed by nucleophilic substitution or addition reactions to incorporate the cyano and tert-butyl groups. The optimization of these reaction conditions is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules. The presence of multiple functional groups—such as the bromine atom, cyano group, and ester moiety—provides ample opportunities for further chemical modifications. For instance, the bromine atom can serve as a leaving group in substitution reactions, allowing for the introduction of diverse substituents that may enhance pharmacokinetic properties or improve bioavailability.

Recent studies have highlighted the role of tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate in medicinal chemistry research. Researchers have explored its ability to modulate various biological targets, including kinases, proteases, and ion channels. The indole core has been shown to exhibit significant binding affinity to these targets, suggesting potential applications in the development of novel therapeutic agents. Moreover, the compound's structural flexibility allows for the creation of libraries of analogs, which can be screened for specific biological activities.

In addition to its medicinal applications, this compound has also found utility in materials science. The indole-based structure has been incorporated into polymer systems to enhance mechanical properties or impart specific functionalities. For example, derivatives of this compound have been used as monomers in the synthesis of stimuli-responsive polymers, which can respond to external stimuli such as temperature or pH changes.

The latest research on CAS No. 1628318-10-4 has focused on its use in click chemistry reactions. The bromine atom in the bromomethyl group facilitates copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions, enabling rapid assembly of complex molecules. This approach has been particularly valuable in drug discovery programs where high-speed synthesis is critical.

In conclusion, tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and organic synthesis. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.